N-(4-fluorobenzyl)-5,7-diphenyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine

• IUPAC Name: N-[(4-fluorophenyl)methyl]-5,7-diphenylpyrrolo[2,3-d]pyrimidin-4-amine
• InChI: InChI=1S/C25H19FN4/c26-20-13-11-18(12-14-20)15-27-24-23-22(19-7-3-1-4-8-19)16-30(25(23)29-17-28-24)21-9-5-2-6-10-21/h1-14,16-17H,15H2,(H,27,28,29)
• InChI Key: SJZWYXIJZGHJPB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CN(C3=NC=NC(=C23)NCC4=CC=C(C=C4)F)C5=CC=CC=C5
• Molecular Formula: C25H19FN4
• Molecular Weight: 394.4 g/mol

Description

“N-(4-fluorobenzyl)-5,7-diphenyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine” is a derivative of the 7H-Pyrrolo[2,3-d]pyrimidine class. This class of compounds has been explored for their antitubercular properties. The structure–activity relationships of a library of thirty 7H-Pyrrolo[2,3-d]pyrimidine derivatives have been studied, providing insights into the contributions of different aromatic, aryl, and alkyl substitutions at the C-4 position of the 7-deazapurine ring.

Synthesis Analysis

The synthesis of 7H-Pyrrolo[2,3-d]pyrimidine derivatives involves acid-catalyzed chemo-selective C-4 substitution of the 7-deazapurine ring with various amines. The process of synthesis starts with the reaction of methyl 2-aminothiophene-3-carboxylate with urea.

Molecular Structure Analysis

The molecular structure of “N-(4-fluorobenzyl)-5,7-diphenyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine” is characterized by a 7H-Pyrrolo[2,3-d]pyrimidine core, which is a 7-deazapurine ring. This core is substituted at the C-4 position with different aromatic, aryl, and alkyl groups.

Chemical Reactions Analysis

The chemical reactions involving “N-(4-fluorobenzyl)-5,7-diphenyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine” are primarily related to its synthesis. The acid-catalyzed chemo-selective C-4 substitution of the 7-deazapurine ring with various amines is a key step in the synthesis of this compound.

Scientific Research Applications

Cancer Research and Targeted Kinase Inhibition

• Specifically, a study by Alotaibi et al. synthesized halogenated derivatives of pyrrolo[2,3-d]pyrimidine, including compound 5k. .
• Compound 5k emerged as a potent inhibitor, targeting enzymes such as EGFR, Her2, VEGFR2, and CDK2, with IC50 values comparable to the well-known tyrosine kinase inhibitor (TKI) sunitinib. .

Antimicrobial Applications

• .

Antiviral and Antioxidant Properties

• .

Anticonvulsant Activity

• .

Other Pharmacological Activities

• .

Mechanism of Action

While the exact mechanism of action of “N-(4-fluorobenzyl)-5,7-diphenyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine” is not specified in the search results, the 7H-Pyrrolo[2,3-d]pyrimidine derivatives have been found to display in vitro activity against the green fluorescent protein (GFP) reporter strain of Mycobacterium tuberculosis.

Future Directions

The future directions for the research on “N-(4-fluorobenzyl)-5,7-diphenyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine” and its derivatives could involve further exploration of their antitubercular properties, optimization of their drug-likeness, and investigation of their potential applications in other therapeutic areas.